Meclocycline sulfosalicylate

• IUPAC Name: (4S,4aR,5S,5aR,12aR)-7-chloro-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methylidene-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;2-hydroxy-5-sulfobenzoic acid
• InChI: InChI=1S/C22H21ClN2O8.C7H6O6S/c1-6-9-7(23)4-5-8(26)11(9)16(27)12-10(6)17(28)14-15(25(2)3)18(29)13(21(24)32)20(31)22(14,33)19(12)30;8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h4-5,10,14-15,17,26-28,31,33H,1H2,2-3H3,(H2,24,32);1-3,8H,(H,9,10)(H,11,12,13)/t10-,14-,15+,17+,22+;/m1./s1
• InChI Key: WVJKUGVVYXCLFV-CCHMMTNSSA-N
• Canonical SMILES: CN(C)C1C2C(C3C(=C)C4=C(C=CC(=C4C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O
• Isomeric SMILES: CN(C)[C@H]1[C@@H]2[C@H]([C@@H]3C(=C)C4=C(C=CC(=C4C(=C3C(=O)[C@@]2(C(=C(C1=O)C(=O)N)O)O)O)O)Cl)O.C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O
• Molecular Formula: C29H27ClN2O14S
• DSSTOX Substance ID: DTXSID5045596
• Molecular Weight: 695.0 g/mol
• CAS No.: 73816-42-9

Description

Meclocycline sulfosalicylate is a tetracycline antibiotic. It is used topically for skin infections as it is totally insoluble in water and may cause liver and kidney damage if given systemically. It is used to study papulopustular acne and to study the effectiveness of oral versus topical administration.

Molecular Structure Analysis

The molecular formula of this compound is C22H21ClN2O8·C7H6O6S. The exact mass is 694.0872 and the molecular weight is 695.0477.

Chemical Reactions Analysis

The thermal behavior of this compound was investigated by TG/DTG, TG/DTA, DSC, and TG-FTIR. This compound decomposed in two steps and did not present melting and crystallization events. The gases released by this compound during thermal decomposition were sulfur dioxide (from sulfosalicylate), carbon dioxide, isocyanic acid, carbon monoxide, and ammonia.

Scientific Research Applications

• Treatment of Acne Vulgaris : Meclocycline sulfosalicylate is a broad-spectrum antimicrobial agent effective in treating acne vulgaris. A study involving 351 patients demonstrated that 82% of those treated with 1% this compound cream experienced clinical improvement. This improvement was significantly higher compared to those treated with the cream vehicle alone (Knutson, Swinyer, & Smoot, 1981).

• Comparison with Benzoyl Peroxide : In a comparative study involving 106 patients, this compound was less effective than benzoyl peroxide in reducing acne lesion counts. However, the side effects were more common in patients treated with benzoyl peroxide. The combined treatment of meclocycline and benzoyl peroxide was found to be of intermediate efficacy with fewer local side effects (Borglund et al., 1991).

• Comparison with Systemic Tetracycline : A study comparing topical this compound with systemic tetracycline for acne vulgaris treatment found both to be similarly effective. This study, involving 60 patients treated for 8 weeks, observed that topical meclocycline was an effective and safe alternative to systemic tetracycline (Hjorth, Schmidt, Thomsen, & Dela, 1984).

• Chemical Analysis : In a study focusing on the chemical properties of this compound creams, an unidentified peak in chromatograms was identified as a reversible isomer, the 4-epimer, of meclocycline. This finding is relevant for understanding the stability and composition of this compound in pharmaceutical formulations (Depaolis, 1984).

Mechanism of Action

Target of Action

Meclocycline Sulfosalicylate is a tetracycline antibiotic . Its primary target is the bacterial ribosome, specifically the 30s subunit . This subunit plays a crucial role in protein synthesis, which is vital for bacterial growth and survival .

Mode of Action

Meclocycline likely works by reversibly associating with the 30s subunit of the bacterial ribosome . A likely binding site for tetracyclines has been identified on protein S7 of this subunit . This association blocks the binding of aminoacyl-tRNA to the mRNA-ribosome complex, thereby inhibiting protein synthesis .

Biochemical Pathways

The inhibition of protein synthesis disrupts essential biochemical pathways in the bacteria. This disruption prevents the bacteria from producing necessary proteins, leading to a halt in growth and multiplication . The exact pathways affected are dependent on the specific proteins that are inhibited.

Result of Action

The result of Meclocycline’s action is the inhibition of bacterial growth. By blocking protein synthesis, Meclocycline prevents the bacteria from growing and multiplying, allowing the immune system to more easily eliminate the infection .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the pH of the environment can affect the stability and absorption of the drug. Additionally, the presence of other microbial species and the host’s immune response can also influence the drug’s efficacy. Specific studies on the environmental influence on this compound are limited .

Safety and Hazards

The safety data sheet for Meclocycline sulfosalicylate indicates that it is for R&D use only and not for medicinal or household use.

Future Directions

Meclocycline is under investigation in clinical trial NCT00385515 for the efficacy of SNX-1012 in the treatment of Oral Mucositis. This suggests potential future directions for the use of Meclocycline sulfosalicylate in medical research.

Biochemical Analysis

Biochemical Properties

Meclocycline sulfosalicylate plays a significant role in biochemical reactions by inhibiting protein synthesis in bacteria. It interacts with the 30S and 50S ribosomal subunits, blocking the association of aminoacyl-tRNA with the ribosome, thereby inhibiting protein synthesis . This interaction is crucial as it prevents the growth and reproduction of bacterial cells. The compound also interacts with protein S7 of the 30S subunit, which is a likely binding site for tetracyclines .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It inhibits the growth of bacterial species present in the damaged oral mucosa, allowing the immune system to eliminate infections more effectively . The compound influences cell function by inhibiting protein synthesis, which is essential for bacterial growth and reproduction. This inhibition impacts cell signaling pathways, gene expression, and cellular metabolism, leading to the suppression of bacterial infections .

Molecular Mechanism

The molecular mechanism of action of this compound involves its reversible association with the 30S subunit of the bacterial ribosome . This association blocks the binding of aminoacyl-tRNA to the ribosome, inhibiting protein synthesis. The compound’s binding site on protein S7 of the 30S subunit is crucial for its inhibitory action . By preventing protein synthesis, this compound effectively inhibits bacterial growth and reproduction .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. This compound is known to be stable under certain conditions, but its efficacy may decrease over time due to degradation . Long-term studies have shown that the compound can have sustained antibacterial effects, but its activity may diminish with prolonged exposure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits bacterial growth without causing significant adverse effects . At higher doses, this compound can cause toxic effects, including liver and kidney damage . Threshold effects have been observed, where the compound’s efficacy plateaus at certain dosages, and increasing the dose further does not enhance its antibacterial activity .

Metabolic Pathways

This compound is involved in various metabolic pathways. Most tetracyclines, including this compound, are not extensively metabolized . The compound is primarily excreted unchanged in the urine and feces . The metabolic pathways of this compound involve its interaction with enzymes and cofactors that facilitate its excretion from the body .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. The compound has an estimated volume of distribution of 121 liters, based on its structural similarity to demeclocycline . It is also known to bind to plasma proteins, with an estimated plasma protein binding of 75-91% . These properties influence the compound’s localization and accumulation within the body .

Subcellular Localization

The subcellular localization of this compound is primarily within the bacterial ribosome, where it exerts its inhibitory effects on protein synthesis . The compound’s targeting signals and post-translational modifications direct it to specific compartments within the bacterial cell, ensuring its effective action against bacterial infections . The localization of this compound within the ribosome is crucial for its antibacterial activity .